Cas no 1179139-16-2 (1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine)

• Product Name: 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine
• CAS No: 1179139-16-2
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5176956
• PubChem ID: 60929838
• Update Time: 2025-07-21

1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-Fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• 1-(3-(4-Fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• 1,2,4-Oxadiazole-5-methanamine, 3-(4-fluoro-3-methylphenyl)-α-methyl-
• 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine

• Inchi： 1S/C11H12FN3O/c1-6-5-8(3-4-9(6)12)10-14-11(7(2)13)16-15-10/h3-5,7H,13H2,1-2H3
• InChI Key： ISRCMEDVZCVWKO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1=NOC(C(C)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine

Recent Advances in the Study of 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine (CAS: 1179139-16-2)

The compound 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine (CAS: 1179139-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole core and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine exhibits selective affinity for certain receptor subtypes, making it a candidate for the treatment of neurological disorders such as anxiety and depression. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking simulations, to better understand its binding mechanisms and structure-activity relationships (SAR).

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

The synthetic chemistry community has also made strides in optimizing the production of 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine. Recent publications have detailed novel synthetic routes that improve yield and purity while reducing the environmental impact of the process. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Additionally, more comprehensive toxicological studies are needed to ensure its safety for human use. Researchers are currently addressing these gaps through collaborative efforts involving academia and industry.

In conclusion, 1-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-ylethan-1-amine (CAS: 1179139-16-2) represents a compelling area of research with broad therapeutic potential. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applicability, paving the way for its eventual translation into therapeutic agents. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists in advancing drug discovery and development.